1-(4-fluorophenyl)-3-[(4-phenoxyphenyl)amino]-2,5-pyrrolidinedione

• IUPAC Name: 1-(4-fluorophenyl)-3-(4-phenoxyanilino)pyrrolidine-2,5-dione
• InChI: InChI=1S/C22H17FN2O3/c23-15-6-10-17(11-7-15)25-21(26)14-20(22(25)27)24-16-8-12-19(13-9-16)28-18-4-2-1-3-5-18/h1-13,20,24H,14H2
• InChI Key: UZTQPHQWIXKGCY-UHFFFAOYSA-N
• Canonical SMILES: C1C(C(=O)N(C1=O)C2=CC=C(C=C2)F)NC3=CC=C(C=C3)OC4=CC=CC=C4
• Molecular Formula: C22H17FN2O3
• Molecular Weight: 376.4 g/mol

Description

1-(4-fluorophenyl)-3-[(4-phenoxyphenyl)amino]-2,5-pyrrolidinedione, also known as fluspidine, is a novel compound that has gained significant attention from the scientific community due to its potential therapeutic applications. Fluspidine is a pyrrolidine derivative that exhibits a unique pharmacological profile, making it an attractive target for drug discovery research.

Mechanism of Action

The mechanism of action of 1-(4-fluorophenyl)-3-[(4-phenoxyphenyl)amino]-2,5-pyrrolidinedione involves the modulation of sigma-1 receptors, which are located in the endoplasmic reticulum and plasma membrane of cells. Fluspidine binds to these receptors and modulates their activity, leading to various physiological and pharmacological effects.
Biochemical and Physiological Effects:
Fluspidine has been shown to exhibit various biochemical and physiological effects, including neuroprotection, anti-inflammatory activity, and analgesic effects. It has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

Fluspidine has several advantages for lab experiments, including its high potency and selectivity for sigma-1 receptors, as well as its ability to cross the blood-brain barrier. However, its limitations include its poor solubility and stability, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several future directions for research on 1-(4-fluorophenyl)-3-[(4-phenoxyphenyl)amino]-2,5-pyrrolidinedione, including the development of more potent and selective analogs, the investigation of its potential therapeutic applications in various neurological disorders, and the elucidation of its mechanism of action at the molecular level. Additionally, the use of 1-(4-fluorophenyl)-3-[(4-phenoxyphenyl)amino]-2,5-pyrrolidinedione in combination with other drugs or therapies may also be explored as a potential treatment strategy.

Scientific Research Applications

Fluspidine has been extensively studied for its potential therapeutic applications, particularly in the treatment of neurological disorders. It has been shown to exhibit a high affinity for sigma-1 receptors, which are involved in various physiological and pathological processes such as pain, depression, and neurodegeneration.